Cas no 107811-47-2 (Benzene,1,2-diethoxy-4-(1-methylethoxy)-)
107811-47-2 structure
Product Name:Benzene,1,2-diethoxy-4-(1-methylethoxy)-
CAS No:107811-47-2
MF:C13H20O3
MW:224.296104431152
CID:206735
PubChem ID:183878
Update Time:2025-04-19
Benzene,1,2-diethoxy-4-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2-diethoxy-4-(1-methylethoxy)-
- 1,2-diethoxy-4-propan-2-yloxybenzene
- 1,2-Diethoxy-4-(1-methylethoxy)benzene
- DTXSID50148284
- 107811-47-2
- Benzene, 1,2-diethoxy-4-(1-methylethoxy)-
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- Inchi: 1S/C13H20O3/c1-5-14-12-8-7-11(16-10(3)4)9-13(12)15-6-2/h7-10H,5-6H2,1-4H3
- InChI Key: JKXORXJOHIZOAK-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C=1)OCC)OCC)C(C)C
Computed Properties
- Exact Mass: 224.1413
- Monoisotopic Mass: 224.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 0.984
- Boiling Point: 302.9°Cat760mmHg
- Flash Point: 100.9°C
- Refractive Index: 1.48
- PSA: 27.69
- LogP: 3.27120
Benzene,1,2-diethoxy-4-(1-methylethoxy)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
107811-47-2 (Benzene,1,2-diethoxy-4-(1-methylethoxy)-) Related Products
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